Cas no 1092970-51-8 (4-Methoxyphenylacetone-D5)
4-Methoxyphenylacetone-D5 structure
Product Name:4-Methoxyphenylacetone-D5
CAS No:1092970-51-8
MF:C10H12O2
MW:169.23189163208
CID:894187
PubChem ID:45039715
Update Time:2025-04-19
4-Methoxyphenylacetone-D5 Chemical and Physical Properties
Names and Identifiers
-
- 4’-Methoxyacetophenone-d5
- 1,1,1,3,3-pentadeuterio-3-(4-methoxyphenyl)propan-2-one
- 4’-Methoxyacetopheno
- 4'-Methoxyacetophenone-d5
- 4`-Methoxyacetophenone-d5
- 4-Acetylanisole-d5
- 4-Methoxyphenylacetone-D5
-
- Inchi: 1S/C10H12O2/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6H,7H2,1-2H3/i1D3,7D2
- InChI Key: WFWKNGZODAOLEO-WRMAMSRYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C([2H])([2H])C(C([2H])([2H])[2H])=O
Computed Properties
- Exact Mass: 169.11500
- Monoisotopic Mass: 169.115113351g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- PSA: 26.30000
- LogP: 1.82670
4-Methoxyphenylacetone-D5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M260817-25mg |
4-Methoxyphenylacetone-D5 |
1092970-51-8 | 25mg |
$150.00 | 2023-05-17 | ||
| TRC | M260817-250mg |
4-Methoxyphenylacetone-D5 |
1092970-51-8 | 250mg |
$1171.00 | 2023-05-17 |
4-Methoxyphenylacetone-D5 Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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